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Compound of Interest

Compound Name: 2-Propoxyacetonitrile

CAS No.: 66502-25-8

Cat. No.: B2649840

Get Quote

Executive Summary & Core Directive
2-Propoxyacetonitrile (CAS: 66502-25-8) is an aliphatic nitrile used primarily as a chemical

intermediate in organic synthesis.[1] Its disposal requires strict adherence to protocols

designed to mitigate two primary risks: toxicity (dermal/oral) and flammability.[2][3][4]

Immediate Operational Rules (The "Do Not" List):

DO NOT dispose of via sanitary sewer or sink drains.

DO NOT mix with acidic waste streams. (Risk of Hydrogen Cyanide (HCN) evolution).

DO NOT mix with strong oxidizers.[4] (Risk of exothermic reaction/fire).[4]

DO NOT treat via benchtop chemical destruction (hydrolysis) without specific authorization

and engineering controls.

Recommended Disposal Path: Professional thermal destruction (incineration) via a licensed

hazardous waste facility.
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety system.

You must treat this chemical as both a flammable solvent and a toxic agent.

Table 1: Physicochemical & Hazard Data
Property Value Operational Implication

CAS Number 66502-25-8
Use for waste profiling and

inventory tracking.[5]

Molecular Formula Aliphatic nitrile structure.[1]

Flash Point 57°C (134°F)

Flammable Liquid (Category

3). Classified as RCRA

Ignitable Waste (D001).

Boiling Point ~149°C
Moderate volatility; vapors can

accumulate in headspace.

Density 0.91 g/cm³

Lighter than water; will float if

spilled in aqueous

environments.

Solubility Soluble in organic solvents

Compatible with standard

organic waste streams (if non-

acidic).

Acute Toxicity Oral, Dermal, Inhalation

Toxic. Rapid absorption

through skin.[5] LD50 (Oral,

Rat) ~617 mg/kg [1].[5]

Reactivity
Incompatible with

Acids/Oxidizers

Cyanide Potential. Acidic

hydrolysis can liberate HCN

gas.
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Scientist's Insight: The flash point of 57°C places this chemical on the borderline of high

flammability. In a laboratory setting, always treat it as a volatile flammable.[5] The nitrile group (-

CN) is stable under neutral conditions but becomes a lethal hazard if the waste stream pH

drops below 7. Always check the pH of your waste container before adding this chemical.

Pre-Disposal Storage & Segregation[1][7]
Safe disposal begins at the bench. The following workflow ensures that the waste is packaged

correctly before it leaves the lab.

Waste Stream Segregation Logic
The most critical error in nitrile disposal is accidental acidification.

Storage Conditions

2-Propoxyacetonitrile Waste Is it a mixture?

Pure SubstanceNo
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Stream A: Flammable/Toxic Organic
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Target: Incineration

Route A

Contains Acids?

No

Stream B: DO NOT MIX
Neutralize Acid First or
Segregate as 'Reactive'

Yes (Critical Error)

Store in Cool, Ventilated Cabinet
Away from Oxidizers

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Propoxyacetonitrile waste streams to prevent

accidental cyanide generation.

Protocol 1: Waste Accumulation & Packaging
Objective: To package waste for pickup by Environmental Health & Safety (EHS) or a

commercial vendor.
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Materials:

High-Density Polyethylene (HDPE) or Glass container (Amber preferred).

"Hazardous Waste" Label.

Nitrile gloves (Double gloving recommended) and Safety Goggles.

Procedure:

Container Selection: Verify the container is clean and free of any acidic residue.

pH Verification: If adding to an existing organic solvent carboy, dip a pH strip into the carboy.

Pass: pH 7-10.

Fail: pH < 7. STOP. Do not add nitrile. Start a new container.

Transfer: Pour the 2-Propoxyacetonitrile into the container using a funnel to prevent

splashing. Perform this in a fume hood.

Labeling:

Mark as "Hazardous Waste".

List constituents: "2-Propoxyacetonitrile, [Other Solvents]".[5]

Check Hazard Boxes: Flammable, Toxic.[5][3][4]

Add Warning: "NITRILE - DO NOT ADD ACID".

Closure: Screw the cap on tightly. Do not leave the funnel in the neck.

Secondary Containment: Place the container in a secondary tray to capture potential leaks.

Disposal Methodologies
Primary Method: Professional Incineration (Standard)
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The only universally accepted method for disposing of aliphatic nitriles is thermal destruction in

a permitted hazardous waste incinerator.

Mechanism: High-temperature oxidation converts the carbon/hydrogen to

and

. The nitrogen content is converted to

or

(which is scrubbed).

RCRA Classification:

D001: Ignitable (Flash point < 60°C).

Potential D003: Reactive (if cyanide generation is deemed a risk by local protocols, though

typically D001 covers the liquid).[5]

Logistics: Contact your facility's waste vendor (e.g., Veolia, Clean Harbors, Triumvirate).[5]

Declare the waste profile as "Flammable, Toxic Organic Liquid (Nitriles)."[5]

Secondary Method: In-Lab Chemical Treatment (NOT
RECOMMENDED)
Strictly for reference or emergency stabilization by advanced chemists.

While nitriles can be hydrolyzed to carboxylic acids (using acid/base) or oxidized (using

hypochlorite), these methods are operationally unsound for disposal because:

Acid Hydrolysis: Risks releasing HCN gas if the reflux is not perfectly controlled.

Base Hydrolysis: Releases Ammonia (

) gas, requiring scrubbing.

Exotherm: The reaction is exothermic, posing a fire risk with the flammable solvent

background.
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Directive: Do not attempt bench-top destruction. The cost of professional disposal is negligible

compared to the safety risk of generating cyanide or ammonia gas in the lab [2].

Emergency Spill Response Procedures
In the event of a spill, immediate action is required to prevent vapor accumulation and skin

exposure.[5]

Protocol 2: Spill Cleanup Workflow
Scope: Spills < 500 mL in a laboratory setting. Larger spills require professional HazMat

response.
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Figure 2: Step-by-step decision tree for managing a minor laboratory spill of 2-
Propoxyacetonitrile.

Detailed Cleanup Steps:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signs.

Ventilate: Ensure fume hoods are running. If the spill is outside a hood, open windows if

safe/possible.[5]

PPE: Wear double nitrile gloves. 2-Propoxyacetonitrile penetrates rubber; changing gloves

immediately upon contamination is vital [3].

Absorb: Use inert absorbents like vermiculite, sand, or commercial solvent pads.[5]

Note: Avoid using paper towels as the primary absorbent for large amounts, as they

increase the surface area for evaporation (flammability risk).[5]

Decontaminate: Wipe the area with a detergent solution.

Waste: Place all contaminated absorbents and gloves into a heavy-duty plastic bag or

bucket. Label as "Hazardous Waste: Solids contaminated with 2-Propoxyacetonitrile."

Regulatory Compliance & Classification
When filling out your waste manifest, use the following codes to ensure compliance with EPA

(US) and local regulations.

Proper Shipping Name (DOT): Nitriles, flammable, toxic, n.o.s. (2-Propoxyacetonitrile).[5]

UN Number: UN 3273 (or UN 1992 depending on specific vendor profile).

Hazard Class: 3 (Flammable Liquid).[6]

Subsidiary Risk: 6.1 (Toxic).[6]

Packing Group: III.
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RCRA Waste Codes:

D001: Ignitable.

D003: Reactive (Check local state requirements; some states mandate this for all

cyanides/nitriles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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